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Compound of Interest

Compound Name: Azide-PEG9-amido-C16-Boc

Cat. No.: B8106274

This guide provides comprehensive safety and handling information for Azide-PEG9-amido-
C16-Boc, a PROTAC (Proteolysis Targeting Chimera) linker used in scientific research and
drug development. The information presented is compiled from available safety data sheets of
structurally similar compounds and general chemical safety principles.

Disclaimer: A specific Safety Data Sheet (SDS) for Azide-PEG9-amido-C16-Boc was not
available at the time of this writing. The data herein is largely extrapolated from the SDS for the
closely related analogue, Azide-PEG9-amido-C12-Boc, and should be used as a guideline.[1]
Researchers are advised to handle this chemical with caution and adhere to all institutional and
regulatory safety protocols.

Chemical Identification and Properties

Azide-PEG9-amido-C16-Boc is an alkyl/ether-based PROTAC linker utilized in the synthesis
of PROTAC molecules.[2][3] It features an azide group, making it a reagent for click chemistry
reactions such as the copper-catalyzed azide-alkyne cycloaddition (CUAAC) and the strain-
promoted alkyne-azide cycloaddition (SPAAC).[4][5][6]

Hazard Identification and Classification

While no specific hazard classification is available for Azide-PEG9-amido-C16-Boc, the
presence of an azide functional group warrants careful handling due to the potential for
instability, especially with heat, friction, or shock. Organic azides are a class of compounds that
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can be explosive. The tert-butoxycarbonyl (Boc) protecting group is generally stable under
basic conditions but can be cleaved by strong acids.[7]

Quantitative Safety Data Summary

Parameter Value Source

Acute Toxicity (Oral, Dermal,

) No data available [1]

Inhalation)
Skin Corrosion/Irritation No data available [1]
Eye Damage/Irritation No data available [1]
Respiratory or Skin .

o No data available [1]
Sensitization
Germ Cell Mutagenicity No data available [1]
Carcinogenicity No data available [1]
Reproductive Toxicity No data available [1]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and safety of Azide-PEG9-
amido-C16-Boc.

Storage Conditions

Format Temperature Duration
Powder -20°C 3 years
In Solvent -80°C 1 year

This data is based on information for Azide-PEG9-amido-C16-Boc.[2]

Personal Protective Equipment (PPE) and Engineering Controls
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Control Specification

Handle in a well-ventilated place. Ensure
Engineering Controls adequate ventilation. Set up emergency exits

and a risk-elimination area.[1]

Eye/Face Protection Use safety glasses with side-shields or goggles.

Wear chemical-impermeable gloves and
Skin Protection suitable protective clothing to prevent skin

contact.[1]

If dust or aerosols are generated, use a NIOSH-

Respiratory Protection ]
approved respirator.

Experimental Protocols and Procedures

General Handling Workflow

The following diagram illustrates the general workflow for safely handling Azide-PEG9-amido-

C16-Boc from receipt to disposal.
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Figure 1: General Handling Workflow for Azide-PEG9-amido-C16-Boc
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Figure 1: General Handling Workflow
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First Aid Measures

In case of exposure, follow these first aid protocols based on the SDS for a similar compound.

[1]

Exposure Route

First Aid Protocol

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[1]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

Ingestion . .
unconscious person. Call a doctor or Poison
Control Center immediately.[1]
] Move the person into fresh air. If not breathing,
Inhalation

give artificial respiration. Consult a doctor.

Spill and Leak Procedures

A spill of Azide-PEG9-amido-C16-Boc should be handled promptly and safely.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.targetmol.com/attachment/sds/C3DBA0D4-F868-4673-A3F3-BE81BAA7C0F8/T17471
https://www.targetmol.com/attachment/sds/C3DBA0D4-F868-4673-A3F3-BE81BAA7C0F8/T17471
https://www.targetmol.com/attachment/sds/C3DBA0D4-F868-4673-A3F3-BE81BAA7C0F8/T17471
https://www.targetmol.com/attachment/sds/C3DBA0D4-F868-4673-A3F3-BE81BAA7C0F8/T17471
https://www.benchchem.com/product/b8106274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing
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Figure 2: Spill Response Protocol
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Figure 2: Spill Response Protocol

Fire-Fighting Measures

In the event of a fire involving Azide-PEG9-amido-C16-Boc, the following measures should be

taken.

« Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

o Specific Hazards: The presence of the azide group may pose an explosion risk when heated.
Decomposition may produce toxic fumes of nitrogen oxides (NOx) and carbon oxides (CO,
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CO2).

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[1]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

+ Waste Disposal Method: Collect and arrange for disposal. Keep the chemical in suitable,
closed containers for disposal.[1]

o Contaminated Packaging: Dispose of as unused product.

o Environmental Precautions: Discharge into the environment must be avoided.[1] Do not let
the chemical enter drains.[1]

This guide is intended to provide a framework for the safe handling of Azide-PEG9-amido-
C16-Boc. It is not a substitute for a formal risk assessment, which should be conducted by
qualified personnel before any work with this compound begins. Always consult the most
current safety data and institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
Azide-PEG9-amido-C16-Boc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8106274#azide-peg9-amido-c16-boc-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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